Cas no 1040648-21-2 (N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide)

• Product Name: N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide
• CAS No: 1040648-21-2
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• CID: 6467519
• Update Time: 2025-11-02

N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide
• N-[6-[4-oxo-4-(pyridin-2-ylmethylamino)butyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide

• Inchi： 1S/C18H21N5O2S/c1-23(15-5-2-3-11-19-15)17(24)6-4-12-26-16-10-9-14(21-22-16)20-18(25)13-7-8-13/h2-3,5,9-11,13H,4,6-8,12H2,1H3,(H,20,21,25)
• InChI Key： KVMHUXXPVCNBJC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCCCC(=O)N(C3=NC=CC=C3)C)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide

Research Briefing on N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide (CAS: 1040648-21-2)

In recent years, the compound N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide (CAS: 1040648-21-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide involves a multi-step process that ensures high yield and purity. Recent studies have focused on optimizing the synthetic pathway to improve efficiency and reduce production costs. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to enhance the scalability of the process. These innovations are critical for facilitating the compound's transition from laboratory-scale production to industrial applications.

From a mechanistic perspective, this compound has been identified as a potent inhibitor of specific enzymatic pathways implicated in inflammatory and oncogenic processes. Research has demonstrated its ability to selectively target and modulate key signaling molecules, thereby exerting anti-inflammatory and anti-proliferative effects. In vitro and in vivo studies have provided compelling evidence of its efficacy in reducing tumor growth and mitigating inflammatory responses, making it a candidate for further drug development.

Clinical potential is another area of active investigation. Preliminary preclinical trials have shown that N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide exhibits favorable pharmacokinetic properties, including good bioavailability and a manageable safety profile. These findings support its progression into early-phase clinical trials for conditions such as rheumatoid arthritis and certain types of cancer. However, further studies are needed to fully elucidate its therapeutic window and potential side effects.

In conclusion, N-{6-[(3-{[(pyridin-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide represents a promising avenue for drug discovery and development. Continued research efforts are essential to unlock its full potential and address any challenges related to its clinical translation. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in modern medicine.